Cas no 82561-69-1 (3-DODECENOIC ACID, ETHYL ESTER, (E)-)

82561-69-1 structure
Product name:3-DODECENOIC ACID, ETHYL ESTER, (E)-
3-DODECENOIC ACID, ETHYL ESTER, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-DODECENOIC ACID, ETHYL ESTER, (E)-
- 3-Dodecenoic acid, ethyl ester, (3E)-
- 82561-69-1
- Ethyl dodec-3-enoate
- 4DQL9Z93V7
- 83421-37-8
- Ethyl (E)-dodec-3-enoate
- Ethyl (3E)-3-dodecenoate
-
- Inchi: InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h11-12H,3-10,13H2,1-2H3/b12-11+
- InChI Key: WBVHALHNKCOOIW-VAWYXSNFSA-N
Computed Properties
- Exact Mass: 226.193280068Da
- Monoisotopic Mass: 226.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
3-DODECENOIC ACID, ETHYL ESTER, (E)- Related Literature
-
Huanhuan Huo,Yongqing Zhao,Cailing Xu J. Mater. Chem. A, 2014,2, 15111-15117
-
Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
-
Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
-
Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
-
Jing Zhang,Pu Xiao Polym. Chem., 2018,9, 1530-1540
82561-69-1 (3-DODECENOIC ACID, ETHYL ESTER, (E)-) Related Products
- 898139-97-4(1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide)
- 2139858-66-3(trans-2-(1,4-Diazepan-1-yl)cyclobutan-1-ol)
- 1804370-25-9(5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine)
- 852437-10-6(methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate)
- 1803590-09-1(2-chloro-3-nitroaniline hydrochloride)
- 861212-94-4(N-[2-(4-methylpiperazin-1-yl)pyridin-3-yl]cyclopropanecarboxamide)
- 406927-08-0(N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide)
- 6682-66-2(1-(1,1,4,6,7-pentamethyl-2,3-dihydro-1H-inden-5-yl)ethanone)
- 1708208-56-3(6-(4-Chloro-phenyl)-2-difluoromethyl-nicotinic acid ethyl ester)
- 1955539-77-1(4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
